Cas no 3081-14-9 (N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine)

• Product Name: N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine
• CAS No: 3081-14-9
• MF: C₂₀H₃₆N₂
• MW: 304.513245582581
• CID: 305775
• PubChem ID: 18320
• Update Time: 2025-06-27

N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N4-bis(1,4-dimethylpentyl)-
• N,N'-BIS-(1,4-DIMETHYLPENTYL)-P-PHENYLENEDIAMINE
• N,N'-BIS(1,4-DIMETHYLPENTYL)-P-PHENYLENEDIAMINE
• Santoflex? 77PD
• 77PD
• 77ppd
• eastozone
• eastozone33
• elastozone33
• N,N'-(1,4-dimethylpentyl)-p-phenylenediamine
• N,N'-bis(1,4-dimethylpentyl)-1,4-phenylenediamine
• N,N'-Bis(1,4-dimethyl-pentyl)-p-phenylenediamine
• N,N'-di(1,4-dimethylpentyl)-p-phenylendiamine
• N,N'-di-(1,4-dimethylpentyl)-p-phenylenediamine
• Santoflex 77PD
• santoflex77
• tenamene4
• uop788
• N,N'-Bis[2-(5-methylhexyl)]-p-phenylenediamine
• N,N'-Di(1,4-dimethylpentyl)-p-phenylenediamine
• Naugalube 443
• Unilink 7100
• Vulkanox 4030
• N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine
• SCHEMBL39071
• EN300-171137
• N,N'-Bis-(1,4 dimethylpentyl)-p-phenylenediamine
• Elastozone 33
• NCI-C56337
• Santoflex 77
• 1,4-Benzenediamine, N,N'-bis(1,4-dimethylpentyl)-
• N,N'-Bis(1,4-dimethylpentyl)-4-phenylenediamine
• ZJNLYGOUHDJHMG-UHFFFAOYSA-N
• EINECS 221-375-9
• UNII-8VAF71SNQ5
• N,N-Di(1,4-dimethylpentyl)-p-phenylenediamine
• humax
• CCRIS 4750
• EC 221-375-9
• 3081-14-9
• N,N'-BIS(2-(5-METHYLHEXYL))-P-PHENYLENEDIAMINE
• DTXSID2024618
• p-Phenylenediamine, N,N'-bis(1,4-dimethylpentyl)-
• Z1751959908
• Flexzone 4L
• 8VAF71SNQ5
• N,N'-Bis(1,4-dimethylpentyl)-1,4-benzenediamine
• NS00003878
• 1-N,4-N-bis(5-methylhexan-2-yl)benzene-1,4-diamine
• N,N'-Bis(1,4-dimethylpentyl)-p-phenylenediamine (77PD)
• Antioxidant 4030
• UOP 788
• Eastozone 33
• AKOS033593546
• Tenamene 4
• 1,4-Benzenediamine, N1,N4-bis(1,4-dimethylpentyl)-
• Q27271074
• BRN 2739028
• N,N'-BIS(1,4-DIMETHYLPENTYL) 1,4-BENZENEDIAMINE
• Tenamene
• DHPPD
• G38130
• DTXCID104618

• Inchi： 1S/C20H36N2/c1-15(2)7-9-17(5)21-19-11-13-20(14-12-19)22-18(6)10-8-16(3)4/h11-18,21-22H,7-10H2,1-6H3
• InChI Key： ZJNLYGOUHDJHMG-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC(C)CCC(C)C)C(C)CCC(C)C

Computed Properties

• Exact Mass: 304.28800
• Monoisotopic Mass: 304.287849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 6.8

Experimental Properties

• Density: 0.928±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -33 °F (NTP, 1992)
• Boiling Point: 435.32°C (rough estimate)
• Flash Point: 234.8°C
• Refractive Index: 1.6450 (estimate)
• Solubility: Insuluble (4.3E-4 g/L) (25 ºC),
• PSA: 24.06000
• LogP: 6.30580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine

Research Briefing on N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine (CAS: 3081-14-9) in Chemical Biology and Pharmaceutical Applications

N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine (CAS: 3081-14-9) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its branched alkyl-substituted benzene diamine structure, has shown potential in various applications, including drug delivery systems, enzyme inhibition, and as a building block for more complex pharmaceutical agents. Recent studies have explored its physicochemical properties, biological activity, and potential therapeutic applications, making it a compound of significant interest in the scientific community.

One of the key areas of research involving N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine is its role in drug delivery systems. The compound's lipophilic nature, attributed to the branched alkyl chains, enhances its ability to cross cellular membranes, making it a promising candidate for improving the bioavailability of poorly soluble drugs. Recent studies have demonstrated its utility in formulating nanoparticles and liposomes, which can encapsulate hydrophobic drugs and facilitate targeted delivery to specific tissues or cells. This has significant implications for the treatment of diseases such as cancer, where targeted drug delivery can minimize systemic toxicity and improve therapeutic outcomes.

In addition to its applications in drug delivery, N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine has been investigated for its potential as an enzyme inhibitor. Preliminary studies suggest that the compound may interact with specific enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Researchers have employed molecular docking simulations and in vitro assays to elucidate its binding affinity and inhibitory effects on key enzymes. These findings open new avenues for the design of novel therapeutic agents targeting inflammatory diseases.

The synthesis and characterization of N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine have also been a focus of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the compound's structure and purity. Furthermore, computational chemistry approaches have been used to predict its stability and reactivity under various conditions. These studies provide a solid foundation for further exploration of its applications in medicinal chemistry and material science.

Despite the promising findings, challenges remain in the development and utilization of N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine. Issues such as scalability of synthesis, potential toxicity, and long-term stability need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into practical applications.

In conclusion, N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine (CAS: 3081-14-9) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for innovative therapeutic strategies and advanced drug delivery systems, contributing to the advancement of modern medicine.